Cas no 898766-98-8 (1-(3-Bromophenyl)-7-chloro-1-oxoheptane)

1-(3-Bromophenyl)-7-chloro-1-oxoheptane structure
898766-98-8 structure
Product Name:1-(3-Bromophenyl)-7-chloro-1-oxoheptane
CAS No:898766-98-8
MF:C13H16BrClO
MW:303.622542381287
CID:994116
PubChem ID:24723808
Update Time:2025-04-20

1-(3-Bromophenyl)-7-chloro-1-oxoheptane Chemical and Physical Properties

Names and Identifiers

    • 1-(3-BROMOPHENYL)-7-CHLORO-1-OXOHEPTANE
    • 1-(3-bromophenyl)-7-chloroheptan-1-one
    • MFCD00672051
    • 898766-98-8
    • AKOS016019621
    • MS-21218
    • DTXSID00642207
    • 1-(3-Bromophenyl)-7-chloro-1-oxoheptane
    • MDL： MFCD00672051
    • Inchi： 1S/C13H16BrClO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8-9H2
    • InChI Key： ZMPUTIHPKDRYBB-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CCCCCCCl)=O

Computed Properties

  • Exact Mass: 302.00700
  • Monoisotopic Mass: 302.00731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.82110

1-(3-Bromophenyl)-7-chloro-1-oxoheptane Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3-Bromophenyl)-7-chloro-1-oxoheptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203623-1g
1-(3-bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8 97%
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 ￡424.00 2022-02-28
Fluorochem
203623-2g
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 898766-98-8 97%
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Fluorochem
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 ￡1447.00 2022-02-28
TRC
B093540-250mg
1-(3-Bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8
250mg
 $ 365.00 2022-03-28
TRC
B093540-500mg
1-(3-Bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8
500mg
 $ 605.00 2022-03-28
Key Organics Ltd
MS-21218-1G
1-(3-Bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8 >95%
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 £468.00 2025-02-08
Key Organics Ltd
MS-21218-5G
1-(3-Bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8 >95%
5g
 £1415.00 2025-02-08
A2B Chem LLC
AH89107-1g
1-(3-Bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8 97%
1g
 $516.00 2024-04-19
A2B Chem LLC
AH89107-2g
1-(3-Bromophenyl)-7-chloro-1-oxoheptane
 898766-98-8 97%
2g
 $790.00 2024-04-19
A2B Chem LLC
AH89107-5g
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 898766-98-8 97%
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